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Compound of Interest

Compound Name: Dichlorobis(trichlorosilyl)methane

Cat. No.: B6591962 Get Quote

Technical Support Center:
Dichlorobis(trichlorosilyl)methane
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the hydrolysis of

Dichlorobis(trichlorosilyl)methane during experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Dichlorobis(trichlorosilyl)methane and why is it sensitive to moisture?

Dichlorobis(trichlorosilyl)methane, with the chemical formula CCl₂ (SiCl₃)₂, is a highly

reactive organosilicon compound. Its sensitivity to moisture stems from the six silicon-chlorine

(Si-Cl) bonds, which are highly susceptible to cleavage by nucleophiles like water.[1] This

reaction, known as hydrolysis, leads to the formation of silanols and corrosive hydrogen

chloride (HCl) gas, altering the compound's chemical identity and rendering it unsuitable for

most applications.[2][3]

Q2: What are the primary signs of accidental hydrolysis of

Dichlorobis(trichlorosilyl)methane?

The most immediate sign of hydrolysis is the evolution of white fumes of HCl gas upon

exposure to air, which has a sharp, irritating odor.[3] You may also observe the formation of a
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white precipitate, which is likely a mixture of silanols and polysiloxanes resulting from the

condensation of silanol intermediates.

Q3: How should Dichlorobis(trichlorosilyl)methane be stored to prevent degradation?

To ensure its stability, Dichlorobis(trichlorosilyl)methane should be stored in a tightly sealed

container under a dry, inert atmosphere, such as nitrogen or argon.[3] The storage area must

be well-ventilated, cool, and away from heat or ignition sources.[4] It is incompatible with

alcohols, amines, and oxidizing agents.[3][4]

Q4: What are the essential safety precautions when handling this compound?

Due to its reactivity, appropriate personal protective equipment (PPE) is mandatory. This

includes chemical-resistant gloves (neoprene or nitrile rubber), chemical goggles or a face

shield, and a lab coat.[4] All manipulations should be performed in a well-ventilated fume hood.

[4] An emergency eye wash station and safety shower should be readily accessible.[3]
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Problem Possible Cause Recommended Solution

White fumes or precipitate

observed upon opening the

reagent bottle.

The reagent has been

exposed to atmospheric

moisture, leading to hydrolysis.

The reagent is likely

compromised. It is not

recommended for use in

moisture-sensitive reactions.

Ensure proper storage

conditions for new reagents.

Low or no yield in a reaction

involving

Dichlorobis(trichlorosilyl)metha

ne.

Hydrolysis of the starting

material or introduction of

moisture during the reaction.

Review the experimental setup

to ensure all components are

rigorously dried. Use

anhydrous solvents and

perform the reaction under a

strictly inert atmosphere using

a Schlenk line or glovebox.[5]

[6]

Inconsistent reaction

outcomes.

Variable amounts of moisture

in the reaction vessel or

solvents.

Standardize the drying

procedures for glassware and

solvents. Use a consistent

source of high-purity inert gas.

Formation of a gel or insoluble

polymer in the reaction

mixture.

Extensive hydrolysis and

subsequent condensation of

the resulting silanol

intermediates.

This indicates a significant

breach in the inert

atmosphere. Re-evaluate the

entire experimental workflow

for potential sources of

moisture ingress.

Experimental Protocols
Protocol 1: General Handling and Dispensing of
Dichlorobis(trichlorosilyl)methane
This protocol outlines the standard procedure for handling Dichlorobis(trichlorosilyl)methane
using air-free techniques.

Materials:
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Dichlorobis(trichlorosilyl)methane in a sealed bottle

Schlenk line with a dual vacuum/inert gas manifold[6]

Oven-dried Schlenk flasks and glassware[5]

Dry, degassed solvents

Gas-tight syringes and needles

Rubber septa

Procedure:

Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., at 120°C

overnight) and then assembled while hot.[5] Allow the glassware to cool under a stream of

inert gas (argon or nitrogen).

Inert Atmosphere: Connect the reaction vessel to the Schlenk line. Perform at least three

"evacuate-refill" cycles to remove atmospheric gases and adsorbed water.[5]

Reagent Transfer:

Carefully remove the cap of the Dichlorobis(trichlorosilyl)methane bottle under a

positive pressure of inert gas.

Quickly cover the opening with a rubber septum.

Using a dry, gas-tight syringe that has been purged with inert gas, carefully withdraw the

required volume of the liquid.

Transfer the reagent to the reaction flask by injecting it through the septum against a

counterflow of inert gas.

Reaction Setup: Add anhydrous, degassed solvents and other reagents to the reaction flask

using syringes or cannula transfer techniques under a positive pressure of inert gas.[6]
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Post-Reaction: Quench the reaction carefully, if necessary, with a non-protic solvent before

workup. Any unreacted Dichlorobis(trichlorosilyl)methane will react violently with water.

Protocol 2: Preparation of Anhydrous Solvents
The use of dry solvents is critical for preventing hydrolysis. Below are recommended drying

methods for common solvents.

Solvent Drying Agent Procedure
Residual Water

Content (ppm)

Tetrahydrofuran (THF)
Sodium/Benzophenon

e

Reflux under an inert

atmosphere until a

persistent blue or

purple color is

obtained, then distill.

[7]

~43[8]

Activated 3Å

Molecular Sieves

Stand over 20% (m/v)

sieves for 48 hours.[8]
<10[8]

Activated Neutral

Alumina

Pass through a

column of activated

neutral alumina.[8]

<10[8]

Dichloromethane

(DCM)

Calcium Hydride

(CaH₂)

Reflux under an inert

atmosphere, then

distill.[7]

-

Toluene
Sodium/Benzophenon

e

Reflux under an inert

atmosphere, then

distill.[8]

~34[8]

Activated 3Å

Molecular Sieves

Stand over sieves for

24 hours.[8]
<10[8]

Acetonitrile (MeCN)
Calcium Hydride

(CaH₂)

Pre-dry with 4Å

molecular sieves, then

distill from CaH₂.[7]

-
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Data on residual water content is sourced from quantitative evaluations and may vary based on

initial water content and procedural execution.[8]

Visual Guides
Below are diagrams illustrating key processes and pathways related to the use of

Dichlorobis(trichlorosilyl)methane.
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CCl₂(SiCl₃)₂

Silanol Intermediates
CCl₂(SiCl₂(OH))₂

+ H₂O

HCl GasHydrolysis byproduct

H₂O
(Moisture)

Polysiloxanes
(-O-Si-O-)n

Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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